Cas no 18791-01-0 (2-Anthracenesulfonicacid, 1-amino-4-[(4-amino-2-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-)

• Product name: 2-Anthracenesulfonicacid, 1-amino-4-[(4-amino-2-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-
• CAS No: 18791-01-0
• MF: C₂₀H₁₅N₃O₈S₂
• MW: 489.478402376175
• CID: 144732
• PubChem ID: 87791

2-Anthracenesulfonicacid, 1-amino-4-[(4-amino-2-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-4-[(4-amino-2-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-
• 1-amino-4-(4-amino-2-sulfoanilino)-9,10-dioxoanthracene-2-sulfonic acid
• 1-amino-4-(4-amino-2-sulphoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid
• Einecs 242-574-7
• 1-Amino-4-[(4-amino-2-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid
• SCHEMBL1592210
• CHEMBL1208117
• NS00026150
• DTXSID00172115
• 18791-01-0

• Inchi： InChI=1S/C20H15N3O8S2/c21-9-5-6-12(14(7-9)32(26,27)28)23-13-8-15(33(29,30)31)18(22)17-16(13)19(24)10-3-1-2-4-11(10)20(17)25/h1-8,23H,21-22H2,(H,26,27,28)(H,29,30,31)
• InChI Key： TUYZCJKTGCNVOA-UHFFFAOYSA-N
• SMILES： NC1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(NC2C=CC(N)=CC=2S(O)(=O)=O)=CC=1S(O)(=O)=O

Computed Properties

• Exact Mass: 489.030056
• Monoisotopic Mass: 489.030056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224
• XLogP3: 1.6

Experimental Properties

• Density: 1.778
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.777